Cas no 741253-05-4 ((1H-indol-3-yl)boronic acid)
(1H-indol-3-yl)boronic acid structure
Product Name:(1H-indol-3-yl)boronic acid
CAS No:741253-05-4
MF:C8H8BNO2
MW:160.965621948242
MDL:MFCD03094806
CID:68722
PubChem ID:22352519
Update Time:2025-09-24
(1H-indol-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- Indole-3-boronic acid
- 1H-Indol-3-ylboronic acid
- (1H-indol-3-yl)boronic acid
- FT-0659580
- 741253-05-4
- AKOS006278058
- SCHEMBL371377
- (1H-Indol-3-yl)boronicacid
- J-521533
- CS-0100348
- AC-1767
- DTXSID10625167
- AM81148
- Boronic acid, 1H-indol-3-yl-
- FT-0649620
- MFCD03094806
- AB13389
- (indol-3-yl)boronic acid
- A838025
- DB-029914
-
- MDL: MFCD03094806
- Inchi: 1S/C8H8BNO2/c11-9(12)7-5-10-8-4-2-1-3-6(7)8/h1-5,10-12H
- InChI Key: PTTHBZMGHRDZCV-UHFFFAOYSA-N
- SMILES: OB(C1=CNC2C=CC=CC=21)O
Computed Properties
- Exact Mass: 161.06500
- Monoisotopic Mass: 161.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.2A^2
Experimental Properties
- Density: 1.331
- Boiling Point: 433.229°C at 760 mmHg
- Flash Point: 215.81°C
- Refractive Index: 1.662
- PSA: 56.25000
- LogP: -0.15230
(1H-indol-3-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199007455-1g |
(1H-Indol-3-yl)boronic acid |
741253-05-4 | 95% | 1g |
$386.25 | 2023-09-01 | |
| Apollo Scientific | OR305637-250mg |
1H-Indol-3-ylboronic acid |
741253-05-4 | 92% | 250mg |
£90.00 | 2025-02-20 | |
| Apollo Scientific | OR305637-1g |
1H-Indol-3-ylboronic acid |
741253-05-4 | 92% | 1g |
£334.00 | 2025-02-20 | |
| Chemenu | CM128368-1g |
(1H-indol-3-yl)boronic acid |
741253-05-4 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D544236-1g |
(1H-Indol-3-yl)boronic acid |
741253-05-4 | 97% | 1g |
$737 | 2024-05-24 | |
| eNovation Chemicals LLC | D544236-5g |
(1H-Indol-3-yl)boronic acid |
741253-05-4 | 97% | 5g |
$2420 | 2023-08-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0016-1G |
(1H-indol-3-yl)boronic acid |
741253-05-4 | 95% | 1g |
¥ 2,204.00 | 2023-04-04 | |
| A2B Chem LLC | AC71693-500mg |
(1H-Indol-3-yl)boronic acid |
741253-05-4 | 500mg |
$639.00 | 2024-04-19 | ||
| A2B Chem LLC | AC71693-1g |
(1H-Indol-3-yl)boronic acid |
741253-05-4 | 1g |
$1109.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170988-250mg |
(1H-Indol-3-yl)boronic acid |
741253-05-4 | 98+% | 250mg |
¥3069.00 | 2024-07-28 |
(1H-indol-3-yl)boronic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
741253-05-4 ((1H-indol-3-yl)boronic acid) Related Products
- 191162-39-7((quinolin-3-yl)boronic acid)
- 220465-43-0((1H-indol-4-yl)boronic acid)
- 355386-94-6(Quinoline-5-boronic acid)
- 192182-56-2((isoquinolin-4-yl)boronic acid)
- 144104-59-6((1H-Indol-5-yl)boronic acid)
- 147621-18-9((1H-indol-6-yl)boronic acid)
- 371764-64-6(quinolin-4-ylboronic acid)
- 210889-31-9((1H-Indol-7-yl)boronic acid)
- 850568-71-7(Quinoline-3-boronic Acid Hydrochloride)
- 86-58-8(quinolin-8-ylboronic acid)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk